Cas no 1234860-56-0 (N-tert-butyl-4-{(5-phenyl-1,2-oxazol-3-yl)formamidomethyl}piperidine-1-carboxamide)

• Product Name: N-tert-butyl-4-{(5-phenyl-1,2-oxazol-3-yl)formamidomethyl}piperidine-1-carboxamide
• CAS No: 1234860-56-0
• MF: C₂₁H₂₈N₄O₃
• MW: 384.472024917603
• CID: 6404161
• PubChem ID: 49688040
• Update Time: 2025-08-05

N-tert-butyl-4-{(5-phenyl-1,2-oxazol-3-yl)formamidomethyl}piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-4-{(5-phenyl-1,2-oxazol-3-yl)formamidomethyl}piperidine-1-carboxamide
• N-[[1-(tert-butylcarbamoyl)piperidin-4-yl]methyl]-5-phenyl-1,2-oxazole-3-carboxamide
• N-tert-butyl-4-{[(5-phenyl-1,2-oxazol-3-yl)formamido]methyl}piperidine-1-carboxamide
• VU0631167-1
• AKOS024491950
• F5033-2652
• 1234860-56-0
• N-((1-(tert-butylcarbamoyl)piperidin-4-yl)methyl)-5-phenylisoxazole-3-carboxamide

• Inchi： 1S/C21H28N4O3/c1-21(2,3)23-20(27)25-11-9-15(10-12-25)14-22-19(26)17-13-18(28-24-17)16-7-5-4-6-8-16/h4-8,13,15H,9-12,14H2,1-3H3,(H,22,26)(H,23,27)
• InChI Key： SJXVQXAEVKXSFT-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=CC(C(NCC2CCN(C(=O)NC(C)(C)C)CC2)=O)=N1

Computed Properties

• Exact Mass: 384.21614077g/mol
• Monoisotopic Mass: 384.21614077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 87.5Ų

Additional information on N-tert-butyl-4-{(5-phenyl-1,2-oxazol-3-yl)formamidomethyl}piperidine-1-carboxamide

Introduction to N-tert-butyl-4-{(5-phenyl-1,2-oxazol-3-yl)formamidomethyl}piperidine-1-carboxamide (CAS No. 1234860-56-0)

N-tert-butyl-4-{(5-phenyl-1,2-oxazol-3-yl)formamidomethyl}piperidine-1-carboxamide, identified by its CAS number 1234860-56-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by its piperidine core and an oxazole moiety, which are known for their diverse biological activities and potential therapeutic applications.

The structural framework of N-tert-butyl-4-{(5-phenyl-1,2-oxazol-3-yl)formamidomethyl}piperidine-1-carboxamide incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a tert-butyl group at the N-position enhances the compound's stability and lipophilicity, making it a promising candidate for drug delivery systems. Additionally, the (5-phenyl-1,2-oxazol-3-yl)formamidomethyl moiety introduces a rigid aromatic structure that can interact with biological targets in a specific manner, potentially modulating enzyme activity or receptor binding.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The oxazole ring, a prominent feature in N-tert-butyl-4-{(5-phenyl-1,2-oxazol-3-y l)formamidomethyl}piperidine -1-carboxamide, has been extensively studied for its ability to act as a scaffold in drug design. Its heterocyclic nature allows for versatile interactions with biological macromolecules, making it an attractive component in the development of new therapeutic agents.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in addressing complex diseases. N-\*tert-butyl -4-{(5 - phen yl - 1 , 2 - ox az ol - 3 - y l ) forma mid om eth yl } piper id ine - 1 - carbox am ide* stands out as a compound with multifaceted potential due to its unique structural features. The combination of the piperidine ring and the oxazole moiety provides a balanced profile of solubility, bioavailability, and metabolic stability, which are critical factors in drug development.

One of the most compelling aspects of N-\*tert-butyl -4-{(5 - phen yl - 1 , 2 - ox az ol - 3 - y l ) forma mid om eth yl } piper id ine - 1 - carbox am ide* is its potential application in modulating neurological pathways. Piperidine derivatives are well-documented for their role in central nervous system (CNS) pharmacology, and the addition of an oxazole group further enhances its interaction with CNS receptors. Recent studies have highlighted the importance of such compounds in treating neurodegenerative disorders, where precise modulation of receptor activity is essential.

The synthesis of N-\*tert-butyl -4-{(5 - phen yl - 1 , 2 - ox az ol - 3 - y l ) forma mid om eth yl } piper id ine - 1 - carbox am ide* involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the (5-phenoxy)-formamidomethyl group is particularly critical and requires precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient production of this compound, making it more accessible for further research and development.

In vitro studies have begun to unravel the mechanistic aspects of N-\*tert-butyl -4-{(5-phenoxy)-formamidomethyl}piperidine-l-carboxamide*'s interaction with biological targets. Initial findings suggest that this compound exhibits potent activity against certain enzymes implicated in inflammation and pain pathways. The ability to modulate these enzymes could have significant implications for the treatment of chronic inflammatory conditions and neuropathic pain syndromes.

The growing body of evidence supporting the therapeutic potential of N-\*tert-butyl -4-{(5-phenoxy)-formamidomethyl}piperidine-l-carboxamide* has prompted further investigation into its pharmacokinetic properties. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its clinical efficacy. Preclinical studies are underway to evaluate these parameters, which will provide valuable insights into its potential as a lead compound for drug development.

The role of computational chemistry in designing and optimizing drug candidates cannot be overstated. Molecular modeling techniques have been employed to predict the binding affinity of N-\*tert-butyl -4-{(5-phenoxy)-formamidomethyl}piperidine-l-carboxamide* to various biological targets. These simulations have helped researchers identify key interactions that contribute to its potency and selectivity, guiding the design of next-generation analogs with improved pharmacological profiles.

The future prospects for N-\*tert-butyl -4-{(5-phenoxy)-formamidomethyl}piperidine-l-carboxamide* are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical reality. As our understanding of disease mechanisms continues to evolve, compounds like this one hold great promise for addressing unmet medical needs.

In conclusion, N-\*tert-butyl -4-{(5-phenoxy)-formamidomethyl}piperidine-l-carboxamide* (CAS No. 1234860\-56\-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of a piperidine core and an oxazole moiety makes it a versatile scaffold for drug design, with particular relevance in neurological disorders. As research progresses, this compound is poised to play a crucial role in the development of novel treatments for complex diseases.